Cas no 2034568-74-4 (N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide
• CAS No: 2034568-74-4
• MF: C₁₇H₁₈N₂OS₂
• MW: 330.467621326447
• CID: 6313234
• PubChem ID: 121023255
• Update Time: 2025-10-23

N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide
• F6571-0021
• N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]thiophene-3-carboxamide
• 2034568-74-4
• N-(2-(benzo[b]thiophen-3-yl)-2-(dimethylamino)ethyl)thiophene-3-carboxamide
• AKOS026705111

• Inchi： 1S/C17H18N2OS2/c1-19(2)15(9-18-17(20)12-7-8-21-10-12)14-11-22-16-6-4-3-5-13(14)16/h3-8,10-11,15H,9H2,1-2H3,(H,18,20)
• InChI Key： QDOVPLRRXKLDSD-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)C(CNC(C1=CSC=C1)=O)N(C)C

Computed Properties

• Exact Mass: 330.08605555g/mol
• Monoisotopic Mass: 330.08605555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.8Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide

Comprehensive Analysis of N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide (CAS No. 2034568-74-4)

The compound N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide (CAS No. 2034568-74-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiophene core linked to a thiophene carboxamide moiety via a dimethylaminoethyl bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, though its exact mechanism of action remains under investigation.

In recent years, the demand for novel heterocyclic compounds like N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide has surged due to their versatility in drug discovery. The benzothiophene scaffold, in particular, is known for its presence in FDA-approved drugs, which has led to increased scrutiny of derivatives like this compound. Scientists are exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its viability as a therapeutic agent.

The synthesis of CAS No. 2034568-74-4 involves multi-step organic reactions, often starting with the functionalization of the benzothiophene ring. Key intermediates include 3-bromobenzothiophene and thiophene-3-carboxylic acid derivatives, which are coupled under controlled conditions. The final product is typically purified using techniques such as column chromatography or recrystallization to ensure high purity. This process highlights the compound's complexity and the precision required in its production.

One of the most searched questions regarding N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide is its potential role in central nervous system (CNS) disorders. Preliminary studies suggest that the dimethylaminoethyl group may interact with neurotransmitter receptors, making it a subject of interest for neurological research. However, further in vitro and in vivo studies are needed to validate these hypotheses.

Another hot topic is the compound's solubility and stability under physiological conditions. Researchers are investigating whether CAS No. 2034568-74-4 can be formulated into stable dosage forms, such as tablets or injectables, without significant degradation. This is critical for its potential transition from laboratory research to clinical applications.

From a commercial perspective, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide is often listed by suppliers as a high-purity reference standard for analytical testing. Its molecular weight (C₁₇H₁₈N₂OS₂) and structural formula are frequently queried in academic and industrial databases, reflecting its growing relevance in chemical catalogs.

Environmental and safety considerations are also paramount. While CAS No. 2034568-74-4 is not classified as hazardous under current regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and ventilation—are recommended during laboratory work. This aligns with broader trends in green chemistry and sustainable research practices.

In summary, N-2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethylthiophene-3-carboxamide represents a fascinating intersection of chemistry and biology. Its benzothiophene-thiophene hybrid structure offers a rich platform for further exploration, whether in drug development, material science, or biochemical assays. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutic strategies.